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Compound of Interest

Compound Name:
3',5,5'-Trihydroxy-7-

methoxyflavanone

CAS No.: 118024-26-3

Cat. No.: B180144

Get Quote

Topic: 3',5,5'-Trihydroxy-7-methoxyflavanone Proper Disposal Procedures Audience:

Researchers, Scientists, and Drug Development Professionals

Part 1: Executive Summary & Operational Directive
Status: Research Chemical / Bioactive Flavonoid RCRA Classification: Non-Listed (Unless in

hazardous solvent); Regulate as "Chemical Waste" Primary Disposal Method: High-

Temperature Incineration (via licensed contractor) Drain Disposal:STRICTLY PROHIBITED

This guide outlines the technical protocols for the safe containment, segregation, and disposal

of 3',5,5'-Trihydroxy-7-methoxyflavanone.[1] As a specific structural isomer within the

flavanone class, widely available specific Safety Data Sheets (SDS) may be sparse. Therefore,

this protocol applies the "Precautionary Principle," treating the substance as a bioactive

phytochemical requiring strict isolation from municipal water systems and environmental

release.
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Part 2: Chemical Identification & Hazard
Assessment
Before disposal, you must validate the physical state and solvent matrix of the compound.

Flavanones are polyphenolic compounds often used in metabolic stability or inhibition assays.

Physicochemical Properties Relevant to Disposal
Property Value / Characteristic Operational Implication

Physical State
Solid (Powder) or Solution

(DMSO/Methanol)

Determines waste stream

(Solid vs. Liquid).

Solubility
Low in water; High in DMSO,

Methanol, Ethanol

Do not attempt water dilution

for drain disposal.

Stability

Stable under normal

conditions; sensitive to strong

oxidizers

Keep away from nitric acid or

perchlorates in waste storage.

Bioactivity
Potential kinase/enzyme

inhibitor
Treat as Toxic to aquatic life.

Regulatory Waste Classification (RCRA - 40 CFR)
While this specific isomer is not explicitly P-listed or U-listed by the EPA, it is a chemical waste.

Pure Solid: Classify as "Non-RCRA Regulated Chemical Waste" (unless local laws are

stricter).

In Solvent (e.g., Methanol): Classify as D001 (Ignitable).

In Solvent (e.g., DMSO): Classify as "Non-Halogenated Organic Solvent Waste."

Part 3: Waste Segregation & Storage Protocols
Proper segregation prevents cross-reactivity and ensures acceptance by waste disposal

vendors.
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Decision Logic: Waste Stream Segregation

Waste Identification:
3',5,5'-Trihydroxy-7-methoxyflavanone

Physical State?

Solid / Powder Liquid / Solution

Container: Wide-Mouth HDPE Jar
Label: 'Solid Chemical Waste'
(Trace Contaminated Debris)

Solvent Type?

Halogenated
(DCM, Chloroform)

Non-Halogenated
(DMSO, MeOH, EtOH)

Container: Safety Can / Glass
Label: 'Halogenated Waste'

Code: F002 (likely)

Container: Safety Can / HDPE
Label: 'Non-Halogenated Waste'

Code: D001 (if flammable)

Click to download full resolution via product page

Figure 1: Decision tree for segregating flavanone waste based on physical state and solvent

matrix.

Storage Requirements
Container Compatibility: Use High-Density Polyethylene (HDPE) or Amber Glass. Avoid

metal containers if the compound is in an acidic solution.

Labeling: All containers must be labeled "HAZARDOUS WASTE" with the specific contents

listed: "3',5,5'-Trihydroxy-7-methoxyflavanone in [Solvent Name]."
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Venting: If stored in volatile solvents (Methanol/Ethanol), ensure caps are vented or stored in

a fume hood to prevent pressure buildup.

Part 4: Disposal Procedures (Step-by-Step)
WARNING: Never dispose of this compound via sink drains or trash cans.[1]

Scenario A: Disposal of Pure Solid (Expired/Surplus)
PPE: Wear nitrile gloves, lab coat, and safety glasses. Use a particulate respirator (N95) if

handling large open quantities to avoid inhalation.

Transfer: Carefully transfer the solid into a wide-mouth plastic waste jar (HDPE).

Rinsing: Rinse the original vial with a small amount of methanol or ethanol.

Rinse Disposal: Pour the rinse solvent into the Liquid Organic Waste container (see Scenario

B). Do not pour the rinse into the solid waste jar.

Labeling: Tag the jar with the chemical name and approximate weight.

Handoff: Request pickup from your institution's EHS (Environmental Health & Safety) or

licensed waste contractor.[2]

Scenario B: Disposal of Solutions (Assay Waste)
Segregation: Determine if the solvent is Halogenated (contains Chlorine/Fluorine) or Non-

Halogenated.

Common Non-Halogenated: DMSO, Methanol, Ethanol, Acetonitrile.

Common Halogenated: Dichloromethane (DCM), Chloroform.

Collection: Pour waste into the appropriate 5-gallon carboy or safety can.

Note: Do not fill containers >90% full to allow for thermal expansion.

Mixtures: If the flavanone is in an aqueous buffer with <24% alcohol, it may still require

collection as chemical waste due to the compound's potential ecotoxicity. Default to
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collecting it.

Part 5: Emergency Protocols (Spills)
In the event of a benchtop spill, immediate containment is necessary to prevent surface

contamination.

1. Alert Personnel
& Isolate Area

2. Don PPE
(Double Nitrile Gloves, Goggles)

3. Containment
Use absorbent pads/snakes

4. Cleanup
Sweep (Solid) or Wipe (Liquid)

5. Decontamination
Wash surface with 10% soap/water

6. Disposal
Place all debris in HazWaste Bag

Click to download full resolution via product page

Figure 2: Workflow for managing incidental spills of flavanone compounds.

Specific Cleanup Steps:

Solids: Do not dry sweep if dust generation is likely. Wet a paper towel with water, place it

over the powder, and wipe up to minimize aerosols.

Liquids: Absorb with vermiculite or polypropylene pads.

Decontamination: Wash the area with a detergent solution (flavanones are often lipophilic

and require soap to remove residues).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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